(Morpholin-4-yl)methyl acetate

• CAS RN: 1523-04-2
• Molecular Formula: C7H13NO3
• Molecular Weight: 159.18 g/mol
• IUPAC Name: morpholin-4-ylmethyl acetate
• InChI: InChI=1S/C7H13NO3/c1-7(9)11-6-8-2-4-10-5-3-8/h2-6H2,1H3
• InChI Key: QWMXDVGJULYARE-UHFFFAOYSA-N
• SMILES: CC(=O)OCN1CCOCC1

Description

(Morpholin-4-yl)methyl acetate is a chemical compound with the molecular formula C8H15NO3. It is a colorless liquid that is used in various scientific research applications. This compound is synthesized using different methods, and it has been found to have several biochemical and physiological effects.

Mechanism Of Action

The mechanism of action of (Morpholin-4-yl)methyl acetate is not well understood. However, it is believed that it works by inhibiting certain enzymes that are involved in different biochemical processes.

Biochemical And Physiological Effects

(Morpholin-4-yl)methyl acetate has been found to have several biochemical and physiological effects. It has been found to have anticancer properties. It has also been found to have antifungal and antiviral properties. (Morpholin-4-yl)methyl acetate has also been found to have anti-inflammatory properties.

Advantages And Limitations For Lab Experiments

One of the advantages of using (Morpholin-4-yl)methyl acetate in lab experiments is that it is readily available and can be easily synthesized. It is also relatively stable and has a long shelf life. However, one of the limitations of using (Morpholin-4-yl)methyl acetate in lab experiments is that it can be toxic if not handled properly. It can also be expensive to purchase.

Future Directions

There are several future directions for the use of (Morpholin-4-yl)methyl acetate in scientific research. One of the future directions is the development of new pharmaceuticals and agrochemicals using (Morpholin-4-yl)methyl acetate as a building block. Another future direction is the study of the mechanism of action of (Morpholin-4-yl)methyl acetate to better understand its biochemical and physiological effects. Additionally, the use of (Morpholin-4-yl)methyl acetate as a solvent in different chemical reactions can also be explored further.

Synthesis Methods

There are different methods of synthesizing (Morpholin-4-yl)methyl acetate. One of the most common methods involves the reaction of morpholine with acetic anhydride in the presence of a catalyst such as sulfuric acid. This reaction produces (Morpholin-4-yl)methyl acetate and acetic acid as a byproduct. Another method involves the reaction of morpholine with acetic acid in the presence of a catalyst such as p-toluenesulfonic acid.

Scientific Research Applications

(Morpholin-4-yl)methyl acetate is used in various scientific research applications. It is used as a reagent in the synthesis of other compounds. It is also used as a building block in the synthesis of different pharmaceuticals and agrochemicals. (Morpholin-4-yl)methyl acetate is also used as a solvent in different chemical reactions.